Cas no 878053-16-8 (2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 878053-16-8
• MF: C₂₄H₂₄F₃N₃O₃S
• MW: 491.525875091553
• CID: 5510399
• Update Time: 2025-10-31

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]thio]-N-[4-(trifluoromethoxy)phenyl]-
• 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

• Inchi： 1S/C24H24F3N3O3S/c25-24(26,27)33-18-10-8-17(9-11-18)28-22(31)16-34-21-14-30(20-7-3-2-6-19(20)21)15-23(32)29-12-4-1-5-13-29/h2-3,6-11,14H,1,4-5,12-13,15-16H2,(H,28,31)
• InChI Key： HIMBSTOWJVQNTC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

Professional Introduction to Compound with CAS No. 878053-16-8 and Product Name: 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

Compound with the CAS number 878053-16-8 and the product name 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a sulfanyl linkage and a trifluoromethoxy substituent, makes this molecule a promising candidate for further investigation.

The core structure of this compound features a 1H-indole scaffold, which is a well-documented motif in medicinal chemistry due to its biological activity. The indole ring is connected to an ethyl group that is further modified by a piperidin-1-yl moiety, enhancing the compound's solubility and bioavailability. This particular arrangement of functional groups has been studied extensively in recent years, with researchers exploring its potential in the development of novel therapeutic agents.

The sulfanyl group in the compound's name (sulfanyl) plays a crucial role in its interactions with biological targets. Sulfanyl-containing compounds are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of drugs targeting neurological and cardiovascular diseases. The N-acetylamide moiety at the other end of the molecule contributes to its stability and bioactivity, further enhancing its suitability for pharmaceutical applications.

Recent studies have highlighted the importance of trifluoromethoxy substituents in drug design. These groups are known to improve metabolic stability and binding affinity, making them a preferred choice in the development of small-molecule drugs. The presence of a trifluoromethoxy group at the 4-position of the phenyl ring in this compound suggests that it may exhibit enhanced pharmacokinetic properties compared to similar molecules without this substitution.

The combination of these structural features has led to significant interest in this compound within the pharmaceutical industry. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with improved therapeutic profiles. The 1H-indol-3-yl part of the molecule is particularly noteworthy, as indole derivatives have been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

In terms of synthesis, this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. The use of modern techniques such as transition-metal-catalyzed cross-coupling reactions has enabled chemists to construct the desired framework efficiently. These methods not only improve yield but also reduce the number of synthetic steps required, making the process more cost-effective.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit promising biological activity. In vitro assays have shown that it can interact with various targets relevant to human health conditions such as cancer and neurodegenerative diseases. The sulfanyl group's ability to form hydrogen bonds with polar residues on protein surfaces may contribute significantly to its binding affinity.

One particularly intriguing aspect of this compound is its potential as a tool for understanding disease mechanisms at a molecular level. By studying how it interacts with biological targets, researchers can gain insights into the pathways involved in various diseases. This information can then be used to develop more targeted therapies that address specific aspects of these conditions.

The role of computational chemistry in studying compounds like this one cannot be overstated. Advanced computational methods allow researchers to predict how molecules will behave before they are synthesized or tested experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. By leveraging computational tools alongside experimental data, scientists can accelerate their discovery processes significantly.